Cas no 321436-06-0 (7-bromo-4H-1,4-benzoxazin-3-one)

• Product Name: 7-bromo-4H-1,4-benzoxazin-3-one
• CAS No: 321436-06-0
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD07774199
• CID: 822375
• PubChem ID: 14305112
• Update Time: 2025-04-19

7-bromo-4H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2H-benzo[b][1,4]oxazin-3(4H)-one
• 7-bromo-2H-benzo[1,4]oxazin-3(4H)-one
• 7-bromo-4H-1,4-benzoxazin-3-one
• BUTTPARK 120\07-73
• 7-bromo-1,4-benzoxazin-3-one
• 7-Bromo-2H-1,4-benzoxazin-3(4H)-one
• 7-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one
• RW3514
• BUTTPARK 120\\07-73
• 7-Bromo-4H-benzo[1,4]oxazin-3-one
• 321436-06-0
• STL275542
• Z235338061
• 2H-1,4-Benzoxazin-3(4H)-one, 7-bromo-
• ZAXUQDMKVBOVCR-UHFFFAOYSA-N
• CS-W005367
• FS-3439
• AC-30492
• AB42341
• AKOS015920179
• DTXSID30558741
• SCHEMBL305202
• BCP21529
• SY104617
• EN300-55472
• J-519117
• MFCD07774199

• MDL： MFCD07774199
• Inchi： 1S/C8H6BrNO2/c9-5-1-2-6-7(3-5)12-4-8(11)10-6/h1-3H,4H2,(H,10,11)
• InChI Key： ZAXUQDMKVBOVCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCC(N2)=O

Computed Properties

• Exact Mass: 226.95800
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.676
• Melting Point: 194-197°C
• PSA: 38.33000
• LogP: 1.91800

7-bromo-4H-1,4-benzoxazin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature